Cas no 934172-40-4 (5-Methyl-3-isoxazoleacetic Acid Methyl Ester)

5-Methyl-3-isoxazoleacetic Acid Methyl Ester structure
934172-40-4 structure
Product Name:5-Methyl-3-isoxazoleacetic Acid Methyl Ester
CAS No:934172-40-4
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD18833816
CID:1020494
PubChem ID:45117967
Update Time:2025-04-20

5-Methyl-3-isoxazoleacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
    • 934172-40-4
    • methyl 2-(5-methyl-1,2-oxazol-3-yl)acetate
    • 5-Methyl-3-isoxazoleacetic acid methyl ester
    • Methyl2-(5-methylisoxazol-3-yl)acetate
    • CS-0037672
    • BFEXHCWYSBOWEK-UHFFFAOYSA-N
    • (5-methyl-isoxazol-3-yl)-acetic acid methyl ester
    • AM806365
    • SCHEMBL2828069
    • MFCD18833816
    • W10286
    • AKOS027255469
    • Methyl 2-(5-methylisoxazol-3-yl)acetate
    • AS-54819
    • 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
    • 5-Methyl-3-isoxazoleacetic Acid Methyl Ester
    • MDL: MFCD18833816
    • Inchi: 1S/C7H9NO3/c1-5-3-6(8-11-5)4-7(9)10-2/h3H,4H2,1-2H3
    • InChI Key: BFEXHCWYSBOWEK-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(CC(=O)OC)=N1

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

5-Methyl-3-isoxazoleacetic Acid Methyl Ester Pricemore >>

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